Cas no 26990-69-2 (1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 26990-69-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD02681945
• CID: 252269
• PubChem ID: 2776494
• Update Time: 2025-11-02

1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-morpholino-1H-pyrazole-4-carbaldehyde
• 1,3-dimethyl-5-morpholin-4-ylpyrazole-4-carbaldehyde
• 1,3-DIMETHYL-5-MORPHOLINO-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 1H-Pyrazole-4-carboxaldehyde,1,3-dimethyl-5-(4-morpholinyl)-
• 1,3-dimethyl-5-morpholin-4-yl-1H-pyrazole-4-carbaldehyde
• 1,3-dimethyl-5-morpholinopyrazole-4-aldehyde
• 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde
• EN300-63789
• DTXSID90380126
• MFCD02681945
• Z362572366
• SCHEMBL2256173
• FT-0606692
• Fmoc-(S)-3-Amino-5-hexenoicacid
• LWYDVSXDKNQUNB-UHFFFAOYSA-N
• AKOS009157503
• MS-22155
• J-503929
• 1, 3-dimethyl-5-morpholin-4-ylpyrazole-4-carbaldehyde
• 26990-69-2
• CS-0253282
• 1,3-Dimethyl-5-morpholino-1H-pyrazole-4-carbaldehyde, AldrichCPR
• G29467

• MDL： MFCD02681945
• Inchi： 1S/C10H15N3O2/c1-8-9(7-14)10(12(2)11-8)13-3-5-15-6-4-13/h7H,3-6H2,1-2H3
• InChI Key： LWYDVSXDKNQUNB-UHFFFAOYSA-N
• SMILES： O1CCN(C2=C(C=O)C(C)=NN2C)CC1

Computed Properties

• Exact Mass: 209.11600
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.26
• Melting Point: 73-75°C
• Boiling Point: 403.1°Cat760mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.599
• PSA: 47.36000
• LogP: 0.44260

1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde

Comprehensive Guide to 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 26990-69-2)

1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 26990-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which combines a morpholine ring and an aldehyde functional group. Its versatility in synthesis and application makes it a valuable intermediate in various industries.

The compound's molecular formula is C₁₀H₁₅N₃O₂, with a molecular weight of 209.25 g/mol. Its structure features a 1,3-dimethylpyrazole core, which is substituted at the 5-position with a morpholin-4-yl group and at the 4-position with a carbaldehyde moiety. This combination of functional groups contributes to its reactivity and potential applications in drug discovery and material science.

Recent studies have highlighted the role of 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde in the development of novel heterocyclic compounds. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, given its ability to participate in various condensation and cyclization reactions. The aldehyde group serves as a key reactive site, enabling the formation of Schiff bases and other derivatives.

In the context of current research trends, this compound aligns with the growing interest in nitrogen-containing heterocycles. These structures are widely explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a morpholine ring enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The synthesis of 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde typically involves the reaction of 5-amino-1,3-dimethylpyrazole with morpholine followed by formylation. This process has been optimized to achieve high yields and purity, ensuring its suitability for industrial-scale production. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity.

From a market perspective, the demand for pyrazole-based compounds is on the rise, driven by their applications in drug discovery and agrochemicals. The unique properties of 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde position it as a valuable intermediate for the synthesis of more complex molecules. Its compatibility with green chemistry principles also makes it an attractive option for sustainable manufacturing processes.

In summary, 1,3-dimethyl-5-(morpholin-4-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 26990-69-2) is a versatile and highly functionalized compound with significant potential in multiple research areas. Its structural features and reactivity profile make it a key player in the development of new heterocyclic frameworks and bioactive molecules. As scientific interest in nitrogen-rich compounds continues to grow, this compound is poised to play an increasingly important role in advancing chemical and pharmaceutical innovation.